molecular formula C12H23NO2 B12123709 2-Butanone, 1,1'-iminobis[3,3-dimethyl- CAS No. 88686-46-8

2-Butanone, 1,1'-iminobis[3,3-dimethyl-

Cat. No.: B12123709
CAS No.: 88686-46-8
M. Wt: 213.32 g/mol
InChI Key: VEZBVZCNBRMPKX-UHFFFAOYSA-N
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Description

2-Butanone, 1,1’-iminobis[3,3-dimethyl- is a chemical compound with the molecular formula C12H24N2O2 It is known for its unique structure, which includes two butanone groups linked by an imine group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- typically involves the reaction of 3,3-dimethyl-2-butanone with an appropriate amine under controlled conditions. The reaction is usually carried out in the presence of a catalyst to facilitate the formation of the imine linkage. The reaction conditions, such as temperature and solvent, are optimized to achieve high yields and purity of the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired production volume, cost considerations, and environmental regulations. Industrial production methods often incorporate advanced techniques such as distillation and crystallization to purify the final product.

Chemical Reactions Analysis

Types of Reactions

2-Butanone, 1,1’-iminobis[3,3-dimethyl- undergoes various types of chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding oxides.

    Reduction: Reduction reactions can convert the imine group to an amine group.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reaction conditions, such as temperature, pressure, and solvent, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction type. For example, oxidation may yield oxides, reduction may produce amines, and substitution reactions can result in a variety of substituted derivatives.

Scientific Research Applications

2-Butanone, 1,1’-iminobis[3,3-dimethyl- has a wide range of applications in scientific research, including:

    Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

    Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for pharmaceutical compounds.

    Industry: It is utilized in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Butanone, 1,1’-iminobis[3,3-dimethyl- involves its interaction with molecular targets such as enzymes and receptors. The imine group plays a crucial role in these interactions, facilitating the binding of the compound to its targets. The pathways involved in its mechanism of action are complex and depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

    3,3-Dimethyl-2-butanone: A structurally related compound with similar chemical properties.

    1,1-Dimethylethyl methyl ketone: Another related compound with comparable reactivity.

Uniqueness

2-Butanone, 1,1’-iminobis[3,3-dimethyl- is unique due to its imine linkage, which imparts distinct chemical and biological properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective.

Properties

CAS No.

88686-46-8

Molecular Formula

C12H23NO2

Molecular Weight

213.32 g/mol

IUPAC Name

1-[(3,3-dimethyl-2-oxobutyl)amino]-3,3-dimethylbutan-2-one

InChI

InChI=1S/C12H23NO2/c1-11(2,3)9(14)7-13-8-10(15)12(4,5)6/h13H,7-8H2,1-6H3

InChI Key

VEZBVZCNBRMPKX-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C(=O)CNCC(=O)C(C)(C)C

Origin of Product

United States

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